Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate

• Molecular Formula: C25H20N2O5S
• Molecular Weight: 460.5 g/mol
• IUPAC Name: methyl 2-[[(4Z)-4-(4-methylphenyl)sulfonylimino-1-oxonaphthalen-2-yl]amino]benzoate
• InChI: InChI=1S/C25H20N2O5S/c1-16-11-13-17(14-12-16)33(30,31)27-22-15-23(24(28)19-8-4-3-7-18(19)22)26-21-10-6-5-9-20(21)25(29)32-2/h3-15,26H,1-2H3/b27-22-
• InChI Key: RGZVEOIKISNNEL-QYQHSDTDSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC=C4C(=O)OC
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC=C4C(=O)OC

Description

Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate, also known as MSIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has been shown to exhibit potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has also been investigated for its potential as a therapeutic agent for Alzheimer's disease due to its ability to inhibit the activity of acetylcholinesterase, an enzyme involved in the degradation of acetylcholine in the brain.
In materials science, Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has been used as a building block for the synthesis of novel organic materials with potential applications in electronic devices, such as organic field-effect transistors and solar cells. Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has also been investigated for its potential as a fluorescent probe for the detection of metal ions in aqueous solutions.

Mechanism of Action

The mechanism of action of Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate is not fully understood, but it is believed to involve the inhibition of key enzymes and receptors involved in various cellular processes. In cancer cells, Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to cell cycle arrest and apoptosis. In Alzheimer's disease, Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has been shown to inhibit the activity of acetylcholinesterase, leading to an increase in the concentration of acetylcholine in the brain and improved cognitive function.
Biochemical and Physiological Effects:
Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has been shown to exhibit a range of biochemical and physiological effects, including potent anticancer activity, inhibition of acetylcholinesterase activity, and fluorescent properties. Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate has also been shown to exhibit low toxicity and good biocompatibility, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate is its potent anticancer activity against a range of cancer cell lines, making it a promising candidate for further development as a therapeutic agent. Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate also exhibits low toxicity and good biocompatibility, making it suitable for use in in vitro and in vivo experiments. However, the synthesis of Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate is a complex process that requires careful attention to the reaction conditions and purification steps to obtain a high yield of pure product, which may limit its use in some laboratory settings.

Future Directions

There are several future directions for the research and development of Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate. One potential direction is the further investigation of its anticancer activity and its potential as a therapeutic agent for various types of cancer. Another potential direction is the development of novel organic materials based on Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate for use in electronic devices. Additionally, further research is needed to fully understand the mechanism of action of Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate and its potential applications in other fields, such as neuroscience and environmental science.

Synthesis Methods

The synthesis of Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate involves the reaction of 4-methylbenzenesulfonyl chloride with 2-aminobenzoic acid, followed by the reaction of the resulting intermediate with 4-amino-1,2-naphthoquinone. The final product is obtained by the esterification of the resulting intermediate with methanol. The synthesis of Methyl 2-[(4-{[(4-methylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]benzoate is a complex process that requires careful attention to the reaction conditions and purification steps to obtain a high yield of pure product.